Cas no 1706458-52-7 (1-(Oxetan-3-yl)piperazine Oxalate)

• Product Name: 1-(Oxetan-3-yl)piperazine Oxalate
• CAS No: 1706458-52-7
• MF: C₉H₁₆N₂O₅
• MW: 232.233742713928
• MDL: MFCD26959167
• CID: 4612016
• Update Time: 2025-11-02

1-(Oxetan-3-yl)piperazine Oxalate Chemical and Physical Properties

Names and Identifiers

• 1-(Oxetan-3-yl)piperazine oxalate
• Oxalic acid 1-(oxetan-3-yl)piperazine
• 1-(Oxetan-3-yl)piperazine Oxalate

• MDL： MFCD26959167
• Inchi： 1S/C7H14N2O.C2H2O4/c1-3-9(4-2-8-1)7-5-10-6-7;3-1(4)2(5)6/h7-8H,1-6H2;(H,3,4)(H,5,6)
• InChI Key： UPBSXNIILDWCQW-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C1COC1.C(O)(=O)C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1-(Oxetan-3-yl)piperazine Oxalate

Comprehensive Overview of 1-(Oxetan-3-yl)piperazine Oxalate (CAS No. 1706458-52-7)

1-(Oxetan-3-yl)piperazine Oxalate (CAS No. 1706458-52-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by the fusion of an oxetane ring and a piperazine moiety, is often explored for its role in drug discovery and medicinal chemistry. Its oxalate salt form enhances solubility and stability, making it a preferred choice for experimental studies.

The growing interest in 1-(Oxetan-3-yl)piperazine Oxalate aligns with broader trends in the pharmaceutical industry, where researchers are increasingly focusing on small molecule therapeutics and heterocyclic compounds. Searches for terms like "oxetane in drug design" and "piperazine derivatives uses" reflect the compound's relevance in modern chemistry. Its structural versatility allows it to serve as a building block for synthesizing more complex molecules, particularly in the development of central nervous system (CNS) agents and receptor modulators.

From a synthetic perspective, CAS No. 1706458-52-7 is often highlighted for its efficient scalability and purity, which are critical for industrial applications. Laboratories frequently inquire about "synthesis optimization for 1-(Oxetan-3-yl)piperazine Oxalate" or "analytical methods for oxetane-containing compounds," underscoring its technical importance. The compound's oxetane ring is particularly noteworthy, as this four-membered heterocycle is known to improve metabolic stability and bioavailability in drug candidates.

In addition to its pharmaceutical potential, 1-(Oxetan-3-yl)piperazine Oxalate is also studied for its physicochemical properties, such as melting point, solubility, and crystalline structure. These attributes are vital for formulators seeking to develop stable formulations or co-crystals. Recent publications have explored its interactions with other functional groups, answering queries like "how does oxetane affect drug solubility?" or "piperazine-based salt selection strategies."

Environmental and regulatory considerations are another area of interest for researchers working with CAS No. 1706458-52-7. While the compound is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. Searches for "green chemistry approaches for oxetane synthesis" or "biodegradability of piperazine derivatives" reflect the industry's shift toward sustainable practices.

Looking ahead, 1-(Oxetan-3-yl)piperazine Oxalate is poised to remain a key player in advanced chemical research. Its dual functionality—combining the rigid oxetane scaffold with the flexible piperazine backbone—offers endless possibilities for innovation. As the demand for high-value intermediates grows, this compound will likely continue to appear in patents and research papers addressing cutting-edge therapeutic challenges.